Cas no 2137458-12-7 (1-(cyclopropylamino)-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-ol)

• Product Name: 1-(cyclopropylamino)-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-ol
• CAS No: 2137458-12-7
• MF: C₁₂H₂₁N₃O₃S
• MW: 287.378441572189
• CID: 5901941
• PubChem ID: 165481502
• Update Time: 2025-09-28

1-(cyclopropylamino)-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylamino)-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-ol
• EN300-1115842
• 2137458-12-7

• Inchi： 1S/C12H21N3O3S/c1-19(17,18)12-8-14-15(9-12)6-2-3-11(16)7-13-10-4-5-10/h8-11,13,16H,2-7H2,1H3
• InChI Key： VCJJHLUCERGGRE-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CCCC(CNC1CC1)O)(=O)=O

Computed Properties

• Exact Mass: 287.13036271g/mol
• Monoisotopic Mass: 287.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 92.6Ų

Additional information on 1-(cyclopropylamino)-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-ol

Comprehensive Overview of 1-(cyclopropylamino)-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-ol (CAS No. 2137458-12-7)

In the rapidly evolving field of medicinal chemistry and drug discovery, 1-(cyclopropylamino)-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-ol (CAS No. 2137458-12-7) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, including a cyclopropylamino group and a methanesulfonyl-substituted pyrazole, is being extensively studied for its potential applications in various therapeutic areas. Researchers and pharmaceutical companies are particularly intrigued by its possible role in modulating biological pathways, making it a hot topic in recent scientific literature and patent filings.

The chemical structure of 1-(cyclopropylamino)-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-ol combines a pentanol backbone with strategically placed functional groups that enhance its reactivity and binding affinity. The presence of the cyclopropylamino moiety is noteworthy, as cyclopropyl groups are known to confer metabolic stability and improved pharmacokinetic properties to drug candidates. Meanwhile, the 4-methanesulfonyl-1H-pyrazol-1-yl group is a critical pharmacophore, often associated with anti-inflammatory and kinase inhibitory activities. These structural attributes make this compound a promising candidate for further development in drug discovery pipelines.

Recent studies have highlighted the potential of 1-(cyclopropylamino)-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-ol in targeting specific enzymes and receptors involved in inflammatory and proliferative diseases. For instance, its methanesulfonyl pyrazole component has been linked to the inhibition of key signaling pathways, such as the JAK-STAT and NF-κB pathways, which are central to many autoimmune disorders and cancers. This has sparked a surge in research queries and publications, with scientists eager to explore its full therapeutic potential. The compound's ability to cross the blood-brain barrier also opens doors for investigating its use in neurological conditions, a trending topic in modern pharmacology.

From a synthetic chemistry perspective, the preparation of 1-(cyclopropylamino)-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-ol involves multi-step organic transformations, including the introduction of the cyclopropylamino group via nucleophilic substitution and the incorporation of the methanesulfonyl pyrazole through coupling reactions. These synthetic routes are often optimized for yield and purity, given the compound's growing importance in preclinical research. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize and validate the structure of this molecule, ensuring its suitability for further biological evaluation.

The market demand for 1-(cyclopropylamino)-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-ol is on the rise, driven by its potential applications in drug development and academic research. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the needs of pharmaceutical and biotechnology companies. Its CAS number, 2137458-12-7, has become a frequently searched term in chemical databases and procurement platforms, reflecting its growing prominence. Additionally, the compound's relevance to cutting-edge research areas, such as targeted therapy and personalized medicine, aligns with current industry trends and investor interests.

In conclusion, 1-(cyclopropylamino)-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-ol (CAS No. 2137458-12-7) represents a compelling example of how innovative chemical design can lead to molecules with significant therapeutic potential. Its unique structural features, combined with its promising biological activities, make it a subject of intense research and development. As the scientific community continues to unravel its mechanisms and applications, this compound is poised to play a pivotal role in the next generation of drug discovery efforts, addressing unmet medical needs and improving patient outcomes.